![molecular formula C17H16Br2N2O2S B5720001 1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone CAS No. 438235-92-8](/img/structure/B5720001.png)
1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone
Overview
Description
1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as TAK-659 and is synthesized through a specific method. The purpose of
Mechanism of Action
The mechanism of action of 1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone involves the inhibition of Bruton's tyrosine kinase (BTK). BTK is a protein that plays a crucial role in the development and activation of B cells. Inhibition of BTK leads to the suppression of B-cell activation and proliferation, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of B-cell lymphoma cells. Additionally, it has been shown to reduce the production of pro-inflammatory cytokines, which can be beneficial in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone in lab experiments include its potential applications in the treatment of cancer and autoimmune diseases. However, its limitations include the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research of 1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Exploration of its potential applications in the treatment of other diseases.
3. Development of more efficient synthesis methods for this compound.
4. Investigation of its potential for combination therapy with other drugs.
5. Research on the mechanism of action of this compound to identify potential targets for drug development.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is synthesized through a specific method and has been extensively studied for its anti-tumor activity and potential applications in the treatment of autoimmune diseases. Its mechanism of action involves the inhibition of BTK, and it has been shown to exhibit significant biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for research that could lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis method of 1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone involves the reaction of 4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}aniline with ethyl chloroformate. The reaction is carried out in the presence of a base and a solvent. The final product is obtained through purification using chromatography techniques.
Scientific Research Applications
1-(4-{4-[(4,5-dibromo-2-thienyl)carbonyl]-1-piperazinyl}phenyl)ethanone has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-tumor activity in various cancer cell lines. Additionally, it has been shown to inhibit the growth of B-cell lymphoma cells and has potential applications in the treatment of autoimmune diseases.
properties
IUPAC Name |
1-[4-[4-(4,5-dibromothiophene-2-carbonyl)piperazin-1-yl]phenyl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Br2N2O2S/c1-11(22)12-2-4-13(5-3-12)20-6-8-21(9-7-20)17(23)15-10-14(18)16(19)24-15/h2-5,10H,6-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRYJTSIMEWLANC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=C(S3)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Br2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801153066 | |
Record name | 1-[4-[4-[(4,5-Dibromo-2-thienyl)carbonyl]-1-piperazinyl]phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801153066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
438235-92-8 | |
Record name | 1-[4-[4-[(4,5-Dibromo-2-thienyl)carbonyl]-1-piperazinyl]phenyl]ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=438235-92-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[4-[4-[(4,5-Dibromo-2-thienyl)carbonyl]-1-piperazinyl]phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801153066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.